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Compound of Interest

Compound Name: NF110

Cat. No.: B12419100 Get Quote

A Head-to-Head Comparison of NF110 for
Preclinical Research
For researchers and scientists engaged in drug development, the quality and consistency of

chemical reagents are paramount. NF110, a potent and selective antagonist of the P2X3

receptor, is a critical tool in the study of pain, chronic cough, and other neurological conditions.

[1] This guide provides a head-to-head comparison of NF110 from various chemical suppliers,

focusing on key data points to inform your procurement decisions. We also include a detailed

experimental protocol for a key application of NF110.

Unraveling the Mechanism of Action of NF110
NF110 is a non-nucleotide antagonist that selectively targets the P2X3 receptor, an ATP-gated

ion channel predominantly expressed on sensory neurons. By blocking the action of ATP on

these receptors, NF110 can inhibit the signaling pathways associated with pain and neuronal

hypersensitization.
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1. Cell Preparation
(Plate HEK293-P2X3 cells)

3. Establish Whole-Cell Configuration

2. Pipette Preparation
(Pull & fill patch pipettes)

4. Record Baseline Current
(Apply agonist, e.g., α,β-meATP)

5. Apply NF110
(Pre-incubate with varying concentrations)

6. Record Inhibited Current
(Co-apply agonist and NF110)

7. Data Analysis
(Calculate % inhibition and determine IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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